3-Bromophenyl isothiocyanate

• IUPAC Name: 1-bromo-3-isothiocyanatobenzene
• InChI: InChI=1S/C7H4BrNS/c8-6-2-1-3-7(4-6)9-5-10/h1-4H
• InChI Key: ZMGMGHNOACSMQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)N=C=S
• Molecular Formula: C7H4BrNS
• DSSTOX Substance ID: DTXSID30175578
• Molecular Weight: 214.08 g/mol
• CAS RN: 2131-59-1

Description

3-Bromophenyl isothiocyanate is a chemical compound that has been utilized in various synthetic processes. It is a derivative of phenyl isothiocyanate with a bromine substituent, which has been shown to be a suitable reagent for the Edman degradation of peptide chains, offering advantages in mass spectral identification due to its characteristic double peak . The presence of the bromine atom on the phenyl ring influences the reactivity and physical properties of the compound, making it a subject of interest in the synthesis of various heterocyclic and aromatic compounds.

Synthesis Analysis

The synthesis of compounds involving 3-bromophenyl isothiocyanate often involves bromine-lithium exchange reactions. For instance, 3-arylquinazoline-2,4(1H,3H)-dithiones have been synthesized from 2-bromophenyl isothiocyanates using a one-pot method that includes the generation of 2-lithiophenyl isothiocyanates followed by treatment with aryl isothiocyanates . Similarly, 2,3-dihydro-1H-isoindole-1-thiones have been obtained through the reaction of 1-bromo-2-(1-isothiocyanatoalkyl)benzenes with butyllithium, leading to intramolecular cyclization . These methods demonstrate the versatility of 3-bromophenyl isothiocyanate in synthesizing complex molecules.

Molecular Structure Analysis

The molecular structure of derivatives of 3-bromophenyl isothiocyanate has been elucidated using various spectroscopic techniques. For example, the crystal and molecular structure of 3-(p-bromophenyl)phthalide, a related compound, was determined using X-ray crystallography, revealing the orientation of the bromophenyl ring relative to the phthalide system . Such structural analyses are crucial for understanding the reactivity and properties of these compounds.

Chemical Reactions Analysis

3-Bromophenyl isothiocyanate participates in a variety of chemical reactions. It has been used in the synthesis of benzimidazoles from o-bromophenyl isocyanide and amines under CuI catalysis . Additionally, it has been involved in the preparation of polyfunctionally substituted 3-(thiazol-2'-ylidene)pyridines through reactions with active methylene compounds . These reactions highlight the compound's utility in constructing nitrogen and sulfur-containing heterocycles.

Physical and Chemical Properties Analysis

The physical and chemical properties of 3-bromophenyl isothiocyanate derivatives are influenced by the bromine substituent. The p-bromo substituent aids in the mass spectral identification of degradation products and allows for quantitation using tetradeuterated internal standards . The presence of the bromine atom can also affect the melting points, boiling points, and solubility of the compounds, as well as their reactivity in subsequent chemical transformations.

Scientific Research Applications

Chemical Synthesis

3-Bromophenyl isothiocyanate is used in various chemical syntheses. For instance, it facilitates the one-pot synthesis of 3-Arylquinazoline-2,4(1H,3H)-dithiones, a compound synthesized from 2-bromophenyl isothiocyanates via a reaction involving bromine-lithium exchange with butyllithium and treatment with aryl isothiocyanates (Kobayashi, Yokoi, & Konishi, 2011). Additionally, it has been used in the synthesis of 1-Substituted Benzimidazoles from o-Bromophenyl Isocyanide and Amines, showcasing its versatility in producing various benzimidazole derivatives (Lygin & Meijere, 2009).

Biological Effects

In biological research, 3-Bromophenyl isothiocyanate has demonstrated various effects. It has been identified as an uncoupler in cellular respiration, impacting Ehrlich-Lettré cells and isolated mitochondria, similar to other known uncouplers like 2,4-dinitrophenol (Miko & Chance, 1975). It also shows potential in inhibiting sarcolemmal (Na+ + K+)-ATPase, suggesting a role in studying the ATP-binding site of enzymes (Ziegelhöffer, Breier, Džurba, & Vrbjar, 1983).

Therapeutic Research

Research on isothiocyanates like 3-Bromophenyl isothiocyanate has implications in therapeutic applications. Isothiocyanates, including those derived from broccoli sprouts, have shown effectiveness in inhibiting bladder cancer development in rats, indicating potential chemopreventive properties (Munday, Mhawech-Fauceglia, Munday, Paonessa, Tang, et al., 2007). Furthermore, isothiocyanates have been shown to induce apoptosis and caspase-3-like protease activity in cancer research, offering insights into their chemopreventive functions (Yu, Mandlekar, Harvey, Ucker, & Kong, 1998).

Safety and Hazards

3-Bromophenyl isothiocyanate is harmful if swallowed, in contact with skin, and if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Isothiocyanates, a class of compounds to which 3-bromophenyl isothiocyanate belongs, are known to interact with a variety of intracellular targets .

Mode of Action

Isothiocyanates, in general, are known to interact with their targets and induce changes that can lead to various cellular responses .

Biochemical Pathways

Isothiocyanates affect many biochemical pathways. They can interact with cytochrome P450 enzymes, proteins involved in antioxidant response, tumorigenesis, apoptosis, cell cycle, and metastasis

Pharmacokinetics

Isothiocyanates are generally metabolized by the mercapturic acid pathway, which includes conjugation with glutathione, followed by enzymatic degradation and n-acetylation .

Result of Action

Isothiocyanates are known to modulate a large number of cancer-related targets or pathways .

Action Environment

Factors such as ph and the presence of certain cofactors can influence the formation of isothiocyanates from glucosinolates .